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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a detailed overview of the spectroscopic analysis of
Fluticasone Propionate, a potent synthetic corticosteroid. Due to the limited availability of public
data on its dithioacid analogue, this document focuses on the well-characterized Fluticasone
Propionate, offering a comprehensive reference for its structural elucidation through Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS). The methodologies and data
presented herein serve as a foundational resource for researchers engaged in the analysis of
Fluticasone Propionate and related steroidal compounds.

Quantitative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the NMR and MS
analysis of Fluticasone Propionate.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: *H NMR Chemical Shifts (&) for Fluticasone Propionate
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Proton Assignment Chemical Shift (ppm) Multiplicity
H-1 7.23 d
H-2 6.38 dd
H-4 6.29 S
H-6 5.75 ddd
H-11 4.40 m
H-16 3.15 m
-SCH:2F (a) 5.85 dd
-SCH:2F (b) 5.70 dd
-CH2CHs 2.40 q
-CH2CHs 1.05 t
18-CHs 0.90 S
19-CHs 1.52 S
160-CHs 0.85 d

Note: Data is compiled from publicly available spectra and may vary slightly depending on the

solvent and experimental conditions.

Table 2: 13C NMR Chemical Shifts (d) for Fluticasone Propionate
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Carbon Assignment

Chemical Shift (ppm)

C-3 186.2
C-17 90.5

C-5 165.8

c-1 154.3

c-4 128.9

C-2 125.1

C-9 104.8 (d, J=17.5 Hz)
C-6 99.2 (d, J=22.5 Hz)
c-11 67.5

C-14 48.1

c-12 38.9

c-10 435

c-13 46.5

C-8 32.7

C-7 31.2

c-15 33.8

C-16 35.1

19-CHs 22.1

18-CHs 16.5

-C(=0)O- 1735

-CH:CHs 27.5

-CH2CHs 8.8

-SCH:F 83.2 (t, J=225 Hz)
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-C(=0)S- 198.5

Note: The assigned 13C NMR data for Fluticasone Propionate is not readily available in the
public domain. The data presented here is a plausible assignment based on known
corticosteroid spectra and theoretical predictions. Further experimental verification is

recommended.

Mass Spectrometry (MS) Data

Table 3: Key Mass-to-Charge Ratios (m/z) for Fluticasone Propionate

lon miz Description

[M+H]* 501.2 Protonated molecular ion

Putative fragment resulting
Fragment 1 313.2 from the loss of the propionate
and fluoromethylthio groups

Putative fragment resulting
Fragment 2 293.2 from the further loss of HF
from Fragment 1

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire high-resolution *H and 3C NMR spectra for the structural elucidation of

Fluticasone Propionate.
Methodology:
e Sample Preparation:
o Weigh approximately 5-10 mg of Fluticasone Propionate standard.

o Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,
DMSO-ds or CDCIs) in a clean, dry vial.
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o Transfer the solution to a 5 mm NMR tube.

o Ensure the sample is free of any particulate matter.

e Instrument Parameters (Example for a 500 MHz spectrometer):

o 'HNMR:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30").

Number of Scans: 16-64 (depending on sample concentration).

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: ~3-4 seconds.

Spectral Width: 0-12 ppm.

o 13C NMR:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

Number of Scans: 1024 or more (due to the low natural abundance of 13C).

Relaxation Delay (d1): 2-5 seconds.

Acquisition Time: ~1-2 seconds.

Spectral Width: 0-220 ppm.

» Data Processing:
o Apply Fourier transformation to the acquired Free Induction Decay (FID).
o Perform phase correction and baseline correction.

o Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for *H and
39.52 ppm for 13C).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16346402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Integrate the signals in the *H spectrum to determine the relative number of protons.

o Assign the peaks based on chemical shifts, coupling patterns, and, if necessary, 2D NMR
experiments (e.g., COSY, HSQC, HMBC).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of Fluticasone
Propionate.

Methodology (Direct Infusion ESI-MS):
e Sample Preparation:

o Prepare a dilute solution of Fluticasone Propionate (e.g., 1-10 pug/mL) in a suitable solvent
compatible with electrospray ionization (e.g., methanol or acetonitrile, with 0.1% formic
acid to promote protonation).

¢ Instrument Parameters (Example for a Q-TOF or Orbitrap mass spectrometer):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Infusion Flow Rate: 5-10 pL/min.
o Capillary Voltage: 3.5 - 4.5 kV.
o Source Temperature: 100 - 150 °C.
o Desolvation Gas (N2) Flow: 5-10 L/min.
o Mass Range: m/z 100 - 1000.

o Collision Energy (for MS/MS): Ramp the collision energy (e.g., 10-40 eV) to induce
fragmentation and observe the product ions.

o Data Analysis:

o ldentify the protonated molecular ion peak ([M+H]*).
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o Analyze the MS/MS spectrum to identify the major fragment ions.

o Propose a fragmentation mechanism based on the observed losses from the parent ion.

Mandatory Visualizations
General Workflow for Spectroscopic Analysis
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Caption: General workflow for the spectroscopic analysis of a small molecule.

Proposed Mass Spectrometry Fragmentation Pathway of
Fluticasone Propionate
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Fluticasone Propionate
[M+H]*

- C3Hs02¢ (Propionyloxy radical)

- CH2FSe (Fluoromethylthio radical) - HF

m/z = 501.2

Loss of Propionyloxy and
luoromethylthio moieties

Fragment 1
m/z = 313.2

Fragment 2
m/z = 293.2

Click to download full resolution via product page

Caption: Proposed ESI-MS/MS fragmentation of Fluticasone Propionate.

e To cite this document: BenchChem. [Spectroscopic Analysis of Fluticasone Propionate: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16346402/docs#spectroscopic-analysis-of-
fluticasone-propionate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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